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Compound of Interest

Compound Name: 2-Cyclopentylazepane

Cat. No.: B12347917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed methodology for the

synthesis and characterization of the novel compound, 2-Cyclopentylazepane. Due to the

absence of published data for this specific molecule, this document outlines a plausible

synthetic route and expected analytical data based on established chemical principles and

analogous transformations. This guide is intended to serve as a foundational resource for

researchers interested in the synthesis and evaluation of novel azepane derivatives.

Proposed Synthesis of 2-Cyclopentylazepane
A logical and efficient approach to the synthesis of 2-Cyclopentylazepane is through a

reductive amination pathway. This method involves the formation of an enamine intermediate

from a ketone precursor, followed by reduction to the desired saturated heterocyclic amine.

A plausible precursor for this synthesis is 2-(cyclopentanecarbonyl)cyclohexan-1-one. The

proposed two-step synthesis is outlined below:

Step 1: Enamine Formation. The reaction of 2-(cyclopentanecarbonyl)cyclohexan-1-one with

ammonia.

Step 2: Reductive Cyclization and Amination. The subsequent reduction of the enamine

intermediate to yield 2-Cyclopentylazepane.
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Starting Materials

Reaction Product
2-(cyclopentanecarbonyl)cyclohexan-1-one
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Reduction
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Intermediate
2-Cyclopentylazepane
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Purified 2-Cyclopentylazepane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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